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Compound of Interest

Compound Name: 2-Chloro-6-fluorobenzaldehyde

Cat. No.: B137617

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-Chloro-6-fluorobenzaldehyde. Adherence to these procedures is critical for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions

2-Chloro-6-fluorobenzaldehyde is a solid irritant that requires careful handling to avoid
adverse health effects. Key hazards include:

o Skin Irritation: Causes skin irritation.[1]
» Serious Eye Irritation: Causes serious eye irritation.[1]
e Respiratory Irritation: May cause respiratory irritation.[1]

In the event of exposure, immediate action is crucial.

First Aid Measures
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Exposure Route

Immediate Action

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove all contaminated
clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Clean the mouth with

water and seek immediate medical attention.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 2-Chloro-6-fluorobenzaldehyde to

prevent exposure.
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Protection Type

Specific Recommendations

Hand Protection

While specific permeation data for 2-Chloro-6-
fluorobenzaldehyde is not available, general
guidance for halogenated organic compounds
and aldehydes suggests using Butyl rubber or
Viton® gloves for the best protection against this
chemical class.[2][3][4] Nitrile gloves may offer
some protection against chlorinated solvents,
but their effectiveness against this specific
compound is not established and should be
considered for splash protection only, with
immediate replacement if contact occurs.[5]

Always inspect gloves for integrity before use.

Eye/Face Protection

Wear chemical safety goggles that conform to
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166. A face shield should be worn in

situations with a higher risk of splashing.

Skin and Body Protection

Wear a lab coat or chemical-resistant apron. For
tasks with a significant risk of exposure,
chemical-resistant coveralls may be necessary.

Ensure footwear is closed-toe.

Respiratory Protection

Work in a well-ventilated area, preferably within
a chemical fume hood. If handling large
quantities or if there is a risk of dust generation
and a fume hood is not available, a NIOSH-
approved respirator with an appropriate
cartridge for organic vapors and particulates

should be used.

Handling and Storage Protocol

Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidental exposure.
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Handling

o Ventilation: Always handle 2-Chloro-6-fluorobenzaldehyde in a well-ventilated area, such
as a chemical fume hood, to minimize inhalation of dust or vapors.

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.

 Inert Atmosphere: For prolonged storage or sensitive reactions, consider handling under an
inert gas like argon or nitrogen to protect from moisture.[6]

e Hygiene: Wash hands thoroughly after handling.

Storage

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.

e Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and
strong reducing agents.[6]

» Moisture and Air: Protect from exposure to air and moisture.[6]

Spill Management Protocol

In the event of a spill, a prompt and safe response is critical.

Minor Spill (Small quantity in a controlled area)

o Alert Personnel: Notify others in the immediate area.

o Evacuate: If necessary, evacuate the immediate spill area.

o Ventilate: Ensure the area is well-ventilated; use a fume hood if the spill is contained within it.
o Don PPE: Wear the appropriate PPE as outlined in Section 2.

o Containment: Gently cover the solid spill with an inert absorbent material like vermiculite or
sand to prevent dust from becoming airborne.[7]
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o Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable
hazardous waste container.[8] Do not use combustible materials like paper towels for
cleanup.[8]

o Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
as hazardous waste.[8]

Major Spill (Large quantity or outside a controlled area)

o Evacuate: Immediately evacuate the laboratory and alert others.
« |solate: Close the doors to the affected area to contain any dust or vapors.

o Contact Emergency Services: Notify your institution's Environmental Health and Safety
(EHS) department and, if necessary, the fire department.

e Do Not Attempt to Clean: Do not attempt to clean up a major spill unless you are trained and
equipped to do so.

Disposal Plan

2-Chloro-6-fluorobenzaldehyde is a halogenated organic compound and must be disposed of
as hazardous waste in accordance with federal, state, and local regulations.

Waste Segregation and Collection

o Designated Waste Container: Collect all waste containing 2-Chloro-6-fluorobenzaldehyde,
including contaminated PPE and cleanup materials, in a clearly labeled, sealed, and
compatible hazardous waste container for halogenated organic solids.[8][9]

e Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name: "2-Chloro-6-fluorobenzaldehyde".

» No Mixing: Do not mix halogenated waste with non-halogenated waste streams, acids,
bases, or oxidizers.[8]

Disposal Procedure
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e Consult EHS: Contact your institution's EHS department for specific guidance on hazardous
waste pickup and disposal procedures.

o Waste Manifest: Ensure all required waste disposal forms are completed accurately.

 Incineration: The typical disposal method for halogenated organic waste is high-temperature
incineration at a licensed hazardous waste facility.[9]

Quantitative Data Summary

Property Value

CAS Number 387-45-1

Molecular Formula C7H4CIFO
Molecular Weight 158.56 g/mol
Appearance White solid

Melting Point 32-35°C

Boiling Point 104-105 °C

Flash Point 102 °C (closed cup)

) o No data available. Handle with caution to
Occupational Exposure Limits o
minimize exposure.[10][11]

Experimental Workflow Diagram
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Workflow for Handling 2-Chloro-6-fluorobenzaldehyde
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Caption: A logical workflow for the safe handling of 2-Chloro-6-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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